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Compound of Interest

Compound Name:
4-Fluoro-3-methylphenyl

Isocyanate

Cat. No.: B1334540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Fluoro-3-methylphenyl Isocyanate. Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing exposure risks.

Chemical Safety and Hazard Information
4-Fluoro-3-methylphenyl Isocyanate is a hazardous chemical that requires careful handling.

The primary risks include flammability, acute toxicity if swallowed, in contact with skin, or if

inhaled, and the potential to cause skin, eye, and respiratory irritation. It is also a respiratory

sensitizer, meaning it can provoke asthma-like symptoms upon inhalation.

Physical and Chemical Properties:
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Property Value

Molecular Formula C₈H₆FNO

Molecular Weight 151.14 g/mol

Boiling Point 186 °C (lit.)

Density 1.172 g/mL at 25 °C (lit.)

Flash Point 57 °C (134.6 °F) - closed cup

Storage Temperature 2-8°C

Hazard Classifications:

Hazard Category

Flammable Liquids Category 3

Acute Toxicity (Oral) Category 4

Acute Toxicity (Dermal) Category 4

Acute Toxicity (Inhalation) Category 4

Skin Irritation Category 2

Eye Irritation Category 2

Respiratory Sensitization Category 1

Skin Sensitization Category 1

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

(Source: GHS Classifications)

Personal Protective Equipment (PPE)
The use of appropriate PPE is the last line of defense against exposure and must be worn at all

times when handling this chemical.[1][2]
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Protection Type Specification

Eye/Face Protection
Chemical safety goggles and a face shield are

required.

Skin Protection

A lab coat must be worn. For hand protection,

chemical-resistant gloves such as nitrile or butyl

rubber are recommended.[3] Thinner latex

gloves are not suitable.[4]

Respiratory Protection

Work must be conducted in a certified chemical

fume hood.[2] If there is a risk of inhalation, a

respirator with a type ABEK (EN14387) filter is

necessary.

Operational Plan for Safe Handling
The following step-by-step protocol is designed to ensure the safe handling of 4-Fluoro-3-
methylphenyl Isocyanate from reception to use.

Experimental Workflow for Safe Handling:
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Preparation

Handling

Cleanup & Disposal

Designate Fume Hood

Assemble All PPE

Gather Materials & Spill Kit

Don Appropriate PPE

Proceed to Handling

Perform Experiment in Fume Hood

Securely Close Container

Decontaminate Glassware & Surfaces

Proceed to Cleanup

Dispose of Waste

Doff PPE

Wash Hands Thoroughly
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Spill Personal Exposure

action_node Emergency Event

Spill Size? Exposure Type?

Small Large

Evacuate immediate area
Absorb with inert material

Place in open container for disposal

Action

Evacuate laboratory
Alert safety personnel

Action

Skin Contact Eye Contact Inhalation

Remove contaminated clothing
Wash with plenty of soap and water

Seek medical attention

Action

Rinse with water for 15 mins
Seek immediate medical attention

Action

Move to fresh air
Seek immediate medical attention

Action

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1334540#personal-protective-equipment-for-
handling-4-fluoro-3-methylphenyl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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